![molecular formula C24H26N4O2 B5619504 4-[(2-{1-[2-(allyloxy)benzoyl]piperidin-3-yl}-1H-imidazol-1-yl)methyl]pyridine](/img/structure/B5619504.png)
4-[(2-{1-[2-(allyloxy)benzoyl]piperidin-3-yl}-1H-imidazol-1-yl)methyl]pyridine
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Overview
Description
Synthesis Analysis
The synthesis of similar heterocyclic compounds often involves multi-step reactions that can include the formation of intermediate compounds, nucleophilic substitutions, and cyclization reactions. For instance, Goli-Garmroodi et al. (2015) described the synthesis of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives through the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and various ethyl 2,4-dioxo-4-arylbutanoate derivatives, employing piperidine as a catalyst in refluxing ethanol, yielding products in good to excellent yields within 25–45 minutes (Goli-Garmroodi et al., 2015).
Molecular Structure Analysis
The molecular structure of such compounds is often characterized by X-ray crystallography, revealing the spatial arrangement of atoms, bond lengths, angles, and conformations. For example, Pfaffenrot et al. (2012) studied the crystal structure of a similar compound, revealing the orientations and conformations of its molecular components, which can significantly affect the compound's reactivity and interactions (Pfaffenrot et al., 2012).
properties
IUPAC Name |
(2-prop-2-enoxyphenyl)-[3-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O2/c1-2-16-30-22-8-4-3-7-21(22)24(29)28-14-5-6-20(18-28)23-26-13-15-27(23)17-19-9-11-25-12-10-19/h2-4,7-13,15,20H,1,5-6,14,16-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYHKCJQOPAKIPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=CC=C1C(=O)N2CCCC(C2)C3=NC=CN3CC4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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